Cas no 35048-47-6 (b-Estradiol-6-one 6-(O-carboxymethyloxime))

• Product Name: b-Estradiol-6-one 6-(O-carboxymethyloxime)
• CAS No: 35048-47-6
• Molecular Formula: C₂₀H₂₅NO₅
• Molecular Weight: 359.4162
• CID: 305239
• PubChem ID: 6323296

b-Estradiol-6-one 6-(O-carboxymethyloxime) Properties

Names and Identifiers

• β-Estradiol-6-one 6-(O-carboxymethyloxime)
• 6-keto-1,3,5(10)estratriene-3,17β-diol 6-carboxymethyloxime
• Acetic acid, 2-[[[(17b)-3,17-dihydroxyestra-1,3,5(10)-trien-6-ylidene]amino]oxy]-
• ({[(6E,8ξ,9ξ,14ξ,17β)-3,17-dihydroxyestra-1,3,5(10)-trien-6-ylidene]amino}oxy)acetic acid
• 6-ketoestradiol 6-(O-carboxymethyl)-*oxime
• beta-Estradiol-6-one 6-(O-carboxymethyloxime)
• 66113-73-3
• beta -Estradiol-6-one 6-(O-carboxymethyloxime)
• 35048-47-6
• J-019838
• (-)-cis-anti-N2-BPDE-dG
• 3,17beta-Dihydroxy-1,3,5(10)-estratriene 6-(O-carboxymethyl)oxime
• Epitope ID:159253
• Estradiol-6-(O-carboxymethyl)oxime
• 1,3,5[10]-ESTRATRIENE-3,17-DIOL-6-ONE 6-[O-CARBOXYMETHYL]OXIME
• beta-Estradiol-6-(O-carboxymethyl)oxime
• MFCD00056459
• 6-Ketoestradiol 6-(O-carboxymethyloxime)
• Q27120464
• CHEBI:42319
• 2-[(Z)-[(8R,9S,13S,14S,17S)-3,17-dihydroxy-13-methyl-8,9,11,12,14,15,16,17-octahydro-7H-cyclopenta[a]phenanthren-6-ylidene]amino]oxyacetic acid
• 1,3,5(10)-Estratriene-3,17beta-diol-6-one6-(O-carboxymethyloxime)
• Estradiol-6-cmo
• AWARIMYXKAIIGO-FIIMHDCBSA-N
• -Estradiol-6-one 6-(O-carboxymethyloxime)

• InChIKey： AWARIMYXKAIIGO-HEHNFIMWSA-N
• Inchi： InChI=1S/C20H25NO5/c1-20-7-6-13-12-3-2-11(22)8-15(12)17(21-26-10-19(24)25)9-14(13)16(20)4-5-18(20)23/h2-3,8,13-14,16,18,22-23H,4-7,9-10H2,1H3,(H,24,25)/b21-17+
• SMILES： OC1C=CC2=C(/C(=N/OCC(O)=O)/CC3C2CCC2(C)C3CCC2O)C=1

Computed Properties

• Exact Mass: 359.17335
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 359.173
• Heavy Atom Count: 26
• Complexity: 593
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 99.4A^2

Experimental Properties

• LogP: 2.87200
• PSA: 99.35
• Refractive Index: 1.68
• Boiling Point: 572.6°Cat760mmHg
• Flash Point: 300.1°C
• Density: 1.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives